Cas no 85680-03-1 (L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester)

• Product Name: L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester
• CAS No: 85680-03-1
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 732393
• Update Time: 2023-08-03

L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-(3-oxopropyl)-, methyl ester
• L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester
• N-{1-Methoxy-1-oxo-3-[(3-oxopropyl)sulfanyl]propan-2-yl}ethanimidic acid

• Inchi： 1S/C9H15NO4S/c1-7(12)10-8(9(13)14-2)6-15-5-3-4-11/h4,8H,3,5-6H2,1-2H3,(H,10,12)/t8-/m0/s1
• InChI Key： ZFZCBGYYZIBEPB-QMMMGPOBSA-N
• SMILES： S(CCC=O)C[C@@H](C(=O)OC)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 232
• Topological Polar Surface Area: 97.8